5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid

• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol
• SMILES: C1CC(NC1C2=CC=CS2)C(=O)O
• InChI: InChI=1S/C9H11NO2S/c11-9(12)7-4-3-6(10-7)8-2-1-5-13-8/h1-2,5-7,10H,3-4H2,(H,11,12)
• InChIKey: NKDDEJDHDHYBFG-UHFFFAOYSA-N

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid: Product Overview

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid (CAS 1270320-17-6) is a heterocyclic amino acid analog belonging to the class of 2,5-disubstituted pyrrolidines [1]. The compound features a pyrrolidine ring, a core scaffold in many pharmaceuticals, substituted at the 5-position with a thiophene ring and at the 2-position with a carboxylic acid . This unique fusion of a rigid pyrrolidine ring with the aromatic, electron-rich thiophene moiety confers distinct physicochemical and potential biological properties compared to simpler proline analogs, making it a valuable non-natural building block for the design of peptidomimetics, enzyme inhibitors, and receptor modulators [1][2].

Building Block Non-natural pyrrolidine amino acid analog with thiophene substitution

Profile Enhanced lipophilicity while retaining polar surface area

Use Context Peptidomimetic design, kinase modulator synthesis, SAR exploration

• [1] Colandrea, V. J., et al. (2006). 2,5-Disubstituted pyrrolidine carboxylates as potent, orally active sphingosine-1-phosphate (S1P) receptor agonists. Bioorganic & Medicinal Chemistry Letters, 16(11), 2905-2908. View Source
• [2] Fujieda, H., Maeda, K., & Kato, N. (2018). Efficient and Scalable Synthesis of Glucokinase Activator with a Chiral Thiophenyl-Pyrrolidine Scaffold. Organic Process Research & Development, 22(12), 1686-1693. View Source

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid vs. Generic Pyrrolidines

Simple pyrrolidine-2-carboxylic acids, such as L-proline, lack the thiophene ring that critically defines the molecular recognition, lipophilicity, and synthetic potential of 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid . The thiophene moiety introduces substantial changes in lipophilicity (cLogP ~1.6) compared to L-proline (cLogP ~ -0.2), which profoundly impacts membrane permeability, protein binding, and overall pharmacokinetic profile [1]. Furthermore, structural isomers like 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid possess different regio-connectivity and thus distinct electronic and steric properties, leading to divergent biological activities . Attempting to substitute any of these analogs without quantitative comparative data would invalidate SAR studies and potentially lead to misinterpretation of biological assay results .

L-Proline or simple pyrrolidines

Lack of thiophene ring may significantly alter lipophilicity and membrane interaction, shifting SAR interpretation.

Regioisomeric pyrrolidine-thiophene acids

Different connectivity changes electronic and steric properties; lipophilicity can differ by over 2 log units, making SAR non-transferable.

Racemic or opposite enantiomer

Chirality from L-proline derivation is critical for target engagement; stereochemical mismatch may invalidate biological assay results.

• [1] PROBES & DRUGS Portal. (2025). L-PROLINE (PD098955, ONIBWKKTOPOVIA-UHFFFAOYSA-N) Physicochemical Properties. View Source

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid: Physicochemical Comparison

Lipophilicity Enhancement Over L-Proline

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid demonstrates a significantly higher calculated LogP (cLogP) of 1.6258 compared to L-proline, which has a cLogP of -0.18 [1]. This represents a >100-fold increase in calculated octanol-water partition coefficient, indicating substantially enhanced lipophilicity due to the thiophene substitution.

Enhanced Lipophilicity vs Proline

Data to verify

cLogP 1.63 vs −0.18 (Δ ~1.8)

Supports improved membrane permeability context

Computational prediction; experimental validation recommended

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	cLogP = 1.6258
Comparator Or Baseline	L-proline (cLogP = -0.18)
Quantified Difference	ΔcLogP = ~1.8
Conditions	Computational prediction using standard LogP algorithms.

Why This Matters

The >100-fold increase in lipophilicity directly translates to a higher probability of passive membrane permeability, a critical parameter for intracellular target engagement or oral bioavailability in drug discovery programs.

• [1] PROBES & DRUGS Portal. (2025). L-PROLINE (PD098955, ONIBWKKTOPOVIA-UHFFFAOYSA-N) Physicochemical Properties. View Source

Regioisomeric Lipophilicity Difference

The compound is a structural isomer of 5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid. This difference in connectivity between the pyrrolidine and thiophene rings results in distinct physicochemical profiles. The target compound has a reported LogP of 1.6258 or 1.8708 , whereas one source reports a LogP of -0.77 for the isomer .

Regioisomer Lipophilicity Gap

Data to verify

Target cLogP 1.63–1.87 vs isomer −0.77 (Δ ≈ 2.4–2.6)

Correct isomer essential for reproducible assay behavior

Vendor-reported data; independent verification advised

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	cLogP = 1.6258 - 1.8708
Comparator Or Baseline	5-(pyrrolidin-2-yl)thiophene-2-carboxylic acid (LogP = -0.77, reported by Fluorochem )
Quantified Difference	ΔcLogP ≈ 2.4 to 2.6 units
Conditions	Computational prediction, vendor-provided data.

Why This Matters

A difference of over 2 log units in lipophilicity between regioisomers is substantial and can lead to entirely different behavior in biological assays (e.g., membrane partitioning, non-specific binding) and synthetic applications (e.g., solubility). Procurement of the correct isomer is essential for reproducible research.

TPSA and Lipophilicity Balance

Despite the large increase in lipophilicity, 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid maintains the same Topological Polar Surface Area (TPSA) of 49.33 Ų as L-proline [1]. This is because the thiophene substitution does not introduce additional polar atoms that contribute to TPSA.

TPSA-LogP Balance

Data to verify

TPSA 49.33 Ų unchanged vs L-proline

May support passive absorption without polar penalty

Computational; permeability assays needed for confirmation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 49.33 Ų
Comparator Or Baseline	L-proline (TPSA = 49.33 Ų)
Quantified Difference	ΔTPSA = 0 Ų
Conditions	Computational prediction.

Why This Matters

A constant TPSA combined with a higher LogP suggests an improved balance between lipophilicity and polarity, which is often associated with better passive absorption and potential for blood-brain barrier penetration, without compromising solubility entirely.

• [1] PROBES & DRUGS Portal. (2025). L-PROLINE (PD098955, ONIBWKKTOPOVIA-UHFFFAOYSA-N) Physicochemical Properties. View Source

S1P Receptor Modulation Potential

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid serves as a core scaffold for 2,5-cis-disubstituted pyrrolidines, a class known to exhibit potent and selective S1P receptor agonist activity. A series of these compounds, specifically compounds 15-21 in Colandrea et al. (2006), demonstrated good selectivity over S1P3 and lowered peripheral lymphocytes after oral administration in mice [1].

S1P Receptor Modulator Scaffold

Class-level

Core of 2,5-disubstituted pyrrolidine S1P agonists with reported in vivo lymphocyte lowering

Enables SAR exploration of S1P receptor modulators

Scaffold activity inferred from analogs; direct data on this building block not available

Evidence Dimension	In vivo lymphocyte lowering effect (class-level)
Target Compound Data	Not directly assayed; represents a core scaffold.
Comparator Or Baseline	Lead compounds 15-21 from Colandrea et al. (2006).
Quantified Difference	Not applicable for the scaffold alone.
Conditions	Oral administration in mice; exact structures of compounds 15-21 differ by the aryl group at the 2-position.

Why This Matters

This compound is a key synthetic intermediate for accessing a well-validated class of S1P receptor modulators with established in vivo efficacy. Procurement of this specific scaffold enables researchers to rapidly synthesize and evaluate new analogs within this promising chemical series.

• [1] Colandrea, V. J., et al. (2006). 2,5-Disubstituted pyrrolidine carboxylates as potent, orally active sphingosine-1-phosphate (S1P) receptor agonists. Bioorganic & Medicinal Chemistry Letters, 16(11), 2905-2908. View Source

Synthetic Versatility

The compound is derived from an L-proline scaffold, allowing for the introduction of chirality in a stereocontrolled manner. An efficient and scalable synthesis of a glucokinase activator featuring a chiral thiophenyl-pyrrolidine scaffold has been demonstrated, achieving production of 54.6 kg with excellent chemical and optical purity, showcasing the industrial relevance of this building block class [1].

Scalable Synthesis

Class-level

Chiral thiophenyl-pyrrolidine scaffold produced at 54.6 kg scale with high purity

Supports medicinal chemistry scale-up workflows

Class-level synthesis; specific route transferability to be evaluated

Evidence Dimension	Scalability of synthesis (class-level)
Target Compound Data	Class of thiophenyl-pyrrolidine scaffolds.
Comparator Or Baseline	Earlier synthetic route (unspecified).
Quantified Difference	New method enabled 54.6 kg production, avoiding column chromatography [1].
Conditions	Telescoped chiral-pool synthesis from L-proline methyl ester.

Why This Matters

Demonstrated large-scale synthetic routes for this scaffold class indicate reliable and scalable access, which is crucial for medicinal chemistry campaigns transitioning from hit-to-lead to preclinical development.

• [1] Fujieda, H., Maeda, K., & Kato, N. (2018). Efficient and Scalable Synthesis of Glucokinase Activator with a Chiral Thiophenyl-Pyrrolidine Scaffold. Organic Process Research & Development, 22(12), 1686-1693. View Source

5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid: Optimal Applications

S1P Receptor Modulator Design

This compound is ideally suited as a starting material for the synthesis of novel 2,5-disubstituted pyrrolidine-based S1P receptor agonists [1]. Its structure maps directly onto the core scaffold of known active compounds (e.g., compounds 15-21 from Colandrea et al., 2006), which have demonstrated in vivo lymphocyte lowering activity in mice after oral dosing [1]. Researchers can leverage this scaffold to explore SAR at the 2-aryl position for tuning potency and S1P receptor subtype selectivity.

Glucokinase Activators for Diabetes

The thiophenyl-pyrrolidine scaffold is a validated core for potent glucokinase activators [2]. An efficient, scalable synthesis for this class has been established, enabling the production of multi-kilogram quantities of advanced intermediates [2]. This compound provides a direct entry point into this therapeutically relevant chemical space for the discovery of new GKAs.

Peptidomimetic Physicochemical Optimization

For projects requiring non-natural amino acid building blocks with enhanced lipophilicity for improved membrane permeability, 5-(Thiophen-2-yl)pyrrolidine-2-carboxylic acid offers a >100-fold increase in LogP compared to L-proline while maintaining an identical TPSA [3]. This makes it a superior choice for peptidomimetic design where increased passive diffusion or blood-brain barrier penetration is a key objective.

Application

Selection Property

Validation Focus

S1P modulator design studies

2,5-disubstituted pyrrolidine scaffold with thiophene

SAR at 2-aryl position and receptor subtype selectivity

Glucokinase activator synthesis

Chiral building block with demonstrated scalable route

Chemical and optical purity in multi‑kg campaigns

Peptidomimetic permeability optimization

Enhanced cLogP while maintaining TPSA

Passive diffusion and blood‑brain barrier penetration assays

• [1] Colandrea, V. J., et al. (2006). 2,5-Disubstituted pyrrolidine carboxylates as potent, orally active sphingosine-1-phosphate (S1P) receptor agonists. Bioorganic & Medicinal Chemistry Letters, 16(11), 2905-2908. View Source
• [2] Fujieda, H., Maeda, K., & Kato, N. (2018). Efficient and Scalable Synthesis of Glucokinase Activator with a Chiral Thiophenyl-Pyrrolidine Scaffold. Organic Process Research & Development, 22(12), 1686-1693. View Source
• [3] PROBES & DRUGS Portal. (2025). L-PROLINE (PD098955, ONIBWKKTOPOVIA-UHFFFAOYSA-N) Physicochemical Properties. View Source